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Introduction
The MCC-134 is a four-channel thermocouple data acquisition (DAQ) Hardware Attached on

Top (HAT) for the Raspberry Pi, designed for high-accuracy temperature measurements

essential in various research and industrial applications.[1][2][3] This guide provides a

comprehensive overview of its technical specifications, features, and operational protocols to

enable its effective use in laboratory and drug development settings.

Core Features
The MCC-134 offers a range of features critical for scientific and research applications:

High Resolution and Accuracy: A 24-bit analog-to-digital converter (ADC) provides high-

resolution temperature measurements.[1][4][5][6]

Multiple Thermocouple Types: It supports J, K, R, S, T, N, E, and B type thermocouples,

offering a wide range of temperature measurement capabilities.[1][4][5][6]

Channel Isolation: The four thermocouple input channels are electrically isolated from the

Raspberry Pi, which minimizes noise and protects the host computer.[1][4]

Cold Junction Compensation (CJC): Onboard high-resolution sensors provide cold junction

compensation to improve measurement accuracy.[1][2][4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1676261?utm_src=pdf-interest
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://www.youtube.com/watch?v=l1rd5_hRzHY
https://community.element14.com/products/manufacturers/digilent/b/blog/posts/exploring-the-world-of-thermocouples-overcoming-measurement-challenges-with-raspberry-pi-based-mcc-134-daq-hat
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://digilent.com/shop/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://digilent.com/shop/mcc-134-thermocouple-measurement-daq-hat-for-raspberry-pi/
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://www.youtube.com/watch?v=l1rd5_hRzHY
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.digikey.com/en/product-highlight/d/digilent/mcc134-thermocouple-measurement-daq-hat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Open Thermocouple Detection: The device can detect and report broken or disconnected

thermocouples.[1][4][5][6]

Software Support: A comprehensive open-source software library is available for both Python

and C/C++, allowing for easy integration into existing data acquisition and analysis

workflows.[1][5]

Stackable Design: Up to eight MCC DAQ HATs can be stacked onto a single Raspberry Pi,

enabling high-channel-count systems.[1][5][6]

Technical Specifications
The following tables summarize the key technical specifications of the MCC-134.

Analog Input
Specification Value

ADC Resolution 24-bit[1][4][5][6]

Number of Channels 4 differential thermocouple inputs[1][4][5][6]

Input Isolation
500 Vpk withstand between input and

Raspberry Pi ground[4]

Differential Input Voltage Range ±78.125 mV[4]

Common Mode Voltage Range
0.8 V max between any CHx+ or – input and

any other input[4]

Absolute Maximum Input Voltage ±25 V (power on or off)[4]

Differential Input Impedance 40 MΩ[4]

Input Current 83 nA[4]

Common Mode Rejection (fIN = 50 Hz or 60 Hz) 100 dB[4]

Minimum Update Interval 1 second[1][4][5][6]

Open Thermocouple Detect Response Time 2 seconds[4]

Recommended Warm-up Time 15 minutes[4]
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Thermocouple Support and Measurement Ranges
Thermocouple Type Measurement Range (°C)

J –210 °C to 1200 °C[4]

K –270 °C to 1372 °C[4]

R –50 °C to 1768 °C[4]

S –50 °C to 1768 °C[4]

T –270 °C to 400 °C[4]

N –270 °C to 1300 °C[4]

E Supported[1][5][6]

B Supported[1][5][6]

Experimental Protocol: A Step-by-Step Guide
This section outlines a detailed protocol for setting up and performing temperature

measurements with the MCC-134.

Hardware Setup
Install the MCC-134 HAT:

Ensure the Raspberry Pi is powered off.

Carefully align the 40-pin GPIO connector on the MCC-134 with the corresponding pins on

the Raspberry Pi and press down firmly to secure it.

If stacking multiple HATs, configure the address jumpers (A0 to A2) on each board to set a

unique address. The base HAT should be at address 0 (no jumper).[8]

Connect Thermocouples:

Connect the positive and negative leads of your thermocouples to the screw terminals

corresponding to the desired channels (CH0H/CH0L to CH3H/CH3L).[8]
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Ensure the correct polarity is observed.

Power On:

Connect the power supply to the Raspberry Pi. A status LED on the MCC-134 will

illuminate when power is applied.[8]

Software Installation and Configuration
Install the MCC DAQ HAT Library:

Open a terminal on your Raspberry Pi.

It is recommended to follow the official installation instructions provided by the

manufacturer, which typically involve cloning a repository from GitHub and running an

installation script. The library provides support for C, C++, and Python.[1]

Verify Installation:

The manufacturer provides utilities to list and verify the connected DAQ HATs.

Data Acquisition and Logging
The MCC DAQ HAT library includes example programs to help users get started. A common

example is a console-based application that reads and displays the value of each

thermocouple channel in a timed loop.[3][7] For more advanced applications, datalogger

examples are available that acquire data, display it on a strip chart, and log it to a CSV file.[4]

Best Practices for Accurate Measurements
To ensure the highest quality data, consider the following best practices:

Minimize Processor Load: High CPU usage on the Raspberry Pi can increase its

temperature, potentially affecting the cold junction compensation. Running a program that

fully loads all four cores can raise the processor temperature above 70°C.[4][8]

Stable Thermal Environment: Avoid placing the setup near sources of heat or cooling that

cycle on and off, as sudden environmental changes can lead to increased errors.[4][8]
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Adequate Airflow: A steady airflow from a fan can help dissipate heat and reduce

measurement errors.[1][4]

Stacking Order: When using multiple HATs, position the MCC-134 farthest from the

Raspberry Pi to minimize thermal interference from the Pi's processor.[1][4]

Data Acquisition Workflow
The following diagram illustrates the logical flow of data from the physical measurement to the

final logged data.

Data Acquisition Workflow

Physical Domain

Data Acquisition Hardware (MCC-134) Raspberry Pi

Thermocouple
(Measures Temperature)

24-bit ADC
(Analog to Digital Conversion)

Analog Voltage

Raspberry Pi Processor
(Data Processing)

Digital DataCold Junction
Compensation Sensor

Reference Temp. Python/C++ Script
(Data Logging & Analysis)

Processed Temperature

Click to download full resolution via product page

Caption: Data acquisition workflow from thermocouple to data logging.

Experimental Setup and Logic
The following diagram illustrates the logical connections and decision points in a typical

experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://idm-instrumentos.es/wp-content/uploads/2020/04/DS-MCC-134.pdf
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.benchchem.com/product/b1676261?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup Logic
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Caption: Logical flow of a temperature measurement experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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